Cas no 1281292-60-1 (1-[4-(aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one)

• Product Name: 1-[4-(aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one
• CAS No: 1281292-60-1
• MF: C₁₄H₂₈N₂O
• MW: 240.384923934937
• CID: 4772486
• Update Time: 2025-05-24

1-[4-(aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Aminomethyl)piperidin-1-yl)-2-ethylhexan-1-one
• 1-[4-(aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one

• Inchi： 1S/C14H28N2O/c1-3-5-6-13(4-2)14(17)16-9-7-12(11-15)8-10-16/h12-13H,3-11,15H2,1-2H3
• InChI Key： BOAWRZQIWODHCE-UHFFFAOYSA-N
• SMILES： O=C(C(CC)CCCC)N1CCC(CN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 222
• XLogP3: 2.4
• Topological Polar Surface Area: 46.3

Additional information on 1-[4-(aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one

Recent Advances in the Study of 1-[4-(aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one (CAS: 1281292-60-1)

The compound 1-[4-(aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one (CAS: 1281292-60-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine and ethylhexanone structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary in vitro studies have demonstrated its ability to interact with certain G-protein-coupled receptors (GPCRs), which are critical in numerous physiological processes. Researchers have employed advanced computational modeling and high-throughput screening techniques to identify the precise binding mechanisms and affinity of 1-[4-(aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one with these receptors.

In addition to its receptor-binding properties, recent investigations have explored the compound's pharmacokinetic profile. Studies involving animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings are crucial for determining the compound's suitability for further clinical development. Notably, the molecule exhibits favorable bioavailability and a relatively low toxicity profile, making it a viable candidate for therapeutic use.

Another significant aspect of current research is the optimization of synthetic routes for 1-[4-(aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one. Researchers have developed novel catalytic methods to enhance the yield and purity of the compound, addressing previous challenges in large-scale production. These advancements not only facilitate further research but also pave the way for potential industrial applications.

Furthermore, recent collaborative efforts between academic institutions and pharmaceutical companies have led to the discovery of derivatives of 1-[4-(aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one with improved efficacy and selectivity. Structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's therapeutic potential while minimizing off-target effects. These derivatives are currently being evaluated in preclinical trials for various indications, including neurological disorders and inflammatory diseases.

In conclusion, the ongoing research on 1-[4-(aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one (CAS: 1281292-60-1) highlights its multifaceted potential in drug discovery and development. The compound's unique pharmacological properties, coupled with advancements in synthetic methodologies, position it as a promising candidate for future therapeutic applications. Continued exploration of its mechanisms of action and further optimization of its chemical structure are expected to yield significant breakthroughs in the coming years.